Cas no 210827-09-1 (Benzenesulfonamide, 3-(methoxyacetyl)-)

• Product name: Benzenesulfonamide, 3-(methoxyacetyl)-
• CAS No: 210827-09-1
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 3907880
• PubChem ID: 18461649

Benzenesulfonamide, 3-(methoxyacetyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-(methoxyacetyl)-
• Benzenesulfonamide, 3-(2-methoxyacetyl)-
• SCHEMBL7144040
• DB-182617
• 3-(2-methoxyacetyl)benzenesulfonamide
• 210827-09-1

• Inchi： InChI=1S/C9H11NO4S/c1-14-6-9(11)7-3-2-4-8(5-7)15(10,12)13/h2-5H,6H2,1H3,(H2,10,12,13)
• InChI Key： LAXLBSRMVKDSIG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 229.04087901Da
• Monoisotopic Mass: 229.04087901Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 94.8Ų